Cas no 37774-78-0 (Benzonitrile,2-benzoyl-)

• Product Name: Benzonitrile,2-benzoyl-
• CAS No: 37774-78-0
• MF: C₁₄H₉NO
• MW: 207.227363348007
• CID: 297175
• PubChem ID: 24873528
• Update Time: 2024-10-29

Benzonitrile,2-benzoyl- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,2-benzoyl-
• 2-benzoylbenzonitrile
• 2-Cyanobenzophenone
• (o-Cyanophenyl)phenylmethanone
• 2-Benzoyl-benzonitril
• 2-benzoyl-benzonitrile
• Benzonitrile,2-benzoyl
• o-cyanobenzophenone
• 2-Cyanobenzophenone, 97%
• AKOS015913198
• 37774-78-0
• DTXSID70394685
• MFCD00672032
• 2-CYANOBENZOPHENONE 97
• InChI=1/C14H9NO/c15-10-12-8-4-5-9-13(12)14(16)11-6-2-1-3-7-11/h1-9
• SCHEMBL1200740

• MDL： MFCD00672032
• Inchi： 1S/C14H9NO/c15-10-12-8-4-5-9-13(12)14(16)11-6-2-1-3-7-11/h1-9H
• InChI Key： XPBIJHFBORWDCM-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)C1C=CC=CC=1C#N

Computed Properties

• Exact Mass: 207.06800
• Monoisotopic Mass: 207.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 40.9A^2

Experimental Properties

• Density: 1.19
• Melting Point: 82-87 °C (lit.)
• Boiling Point: 407.5°Cat760mmHg
• Flash Point: 200.3°C
• Refractive Index: 1.616
• PSA: 40.86000
• LogP: 2.78928

Benzonitrile,2-benzoyl- Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38